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Abstract

Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a synthetic organic compound with potential
applications in medicinal chemistry and drug discovery. This technical guide provides a
comprehensive overview of its chemical properties, a detailed experimental protocol for its
synthesis, and a discussion of the potential biological significance of related structures. The
document is intended to serve as a valuable resource for researchers and professionals
engaged in the fields of organic synthesis and drug development.

Chemical Properties and Data

Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a substituted phenoxyacetate derivative. The
presence of the bromo and formyl groups on the aromatic ring, along with the ethyl acetate
moiety, offers multiple sites for further chemical modification, making it an interesting scaffold
for the synthesis of diverse molecular libraries.

Table 1: Physicochemical Properties of Ethyl 2-(2-bromo-6-formylphenoxy)acetate
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Property Value Source

Molecular Weight 287.11 g/mol [1112113114]

Molecular Formula C11H11BrOa4 [1]12]

CAS Number 1187385-79-0 [1112113114]
_ CCOC(=0)COC1=C(C=0)C=C

Canonical SMILES N/A

C=C1Br
Physical Description Solid (predicted) N/A

N Soluble in common organic
Solubility ) N/A
solvents like acetone, DMF.

Synthesis Protocol

The synthesis of Ethyl 2-(2-bromo-6-formylphenoxy)acetate can be achieved via a
Williamson ether synthesis. This method involves the reaction of the sodium salt of 2-bromo-6-
formylphenol with an ethyl haloacetate, such as ethyl bromoacetate.

Conceptual Synthesis Workflow

The synthesis can be conceptualized as a two-step process, starting from the commercially
available 2-bromophenol. The first step involves the introduction of a formyl group at the ortho
position to the hydroxyl group, followed by the etherification with an ethyl acetate moiety.

Williamson Ether
Synthesis .

Ortho-formylation,

2-Bromophenol 2-Bromo-6-formylphenol Ethyl 2-(2-bromo-6-formylphenoxy)acetate

Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 2-(2-bromo-6-formylphenoxy)acetate.

Detailed Experimental Protocol

Step 1: Synthesis of 2-bromo-6-formylphenol (Intermediate)
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This protocol is adapted from established methods for the ortho-formylation of phenols.

e Materials: 2-bromophenol, paraformaldehyde, magnesium chloride, triethylamine,
tetrahydrofuran (THF), hydrochloric acid (HCI), ethyl acetate, brine, anhydrous sodium
sulfate.

e Procedure:

o In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
add magnesium chloride (1.1 equivalents) and anhydrous THF.

o To this suspension, add triethylamine (2.2 equivalents) and stir the mixture at room
temperature.

o Add paraformaldehyde (2.0 equivalents) to the mixture.
o Slowly add a solution of 2-bromophenol (1.0 equivalent) in THF to the reaction mixture.

o Heat the reaction mixture to reflux (approximately 65-70 °C) and monitor the reaction
progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and quench by the slow
addition of 1M HCI.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to yield 2-bromo-6-
formylphenol.

Step 2: Synthesis of Ethyl 2-(2-bromo-6-formylphenoxy)acetate (Final Product)
This protocol is based on the Williamson ether synthesis.

o Materials: 2-bromo-6-formylphenol, sodium hydride (NaH) or potassium carbonate (K2COs3),
ethyl bromoacetate, anhydrous dimethylformamide (DMF) or acetone, ethyl acetate, brine,
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anhydrous sodium sulfate.

e Procedure:

[e]

In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-bromo-6-
formylphenol (1.0 equivalent) in anhydrous DMF or acetone.

o Add a base, such as sodium hydride (1.1 equivalents, handled with care) or anhydrous
potassium carbonate (2.0 equivalents), to the solution and stir at room temperature to form
the phenoxide.

o Slowly add ethyl bromoacetate (1.2 equivalents) to the reaction mixture.

o Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) and monitor
its progress by TLC. The reaction kinetics of similar reactions have been studied and are
influenced by the substituents on the phenoxyacetate ion.[5]

o Once the reaction is complete, quench it by adding water.
o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain Ethyl 2-(2-
bromo-6-formylphenoxy)acetate.

Potential Applications and Biological Relevance

While specific biological activity data for Ethyl 2-(2-bromo-6-formylphenoxy)acetate is not
readily available in the public domain, the broader class of phenoxyacetic acid derivatives has
been extensively studied and shown to possess a wide range of biological activities.[6]

Relevance in Drug Discovery

Substituted benzaldehydes and their derivatives are important intermediates in the synthesis of
pharmaceuticals.[1] The formyl group can be readily converted into other functional groups,
allowing for the generation of a diverse library of compounds for biological screening.
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Phenoxyacetic acid derivatives have been investigated for various therapeutic applications,
including:

» Anti-inflammatory Activity: Certain phenoxyacetic acid derivatives have been identified as
selective COX-2 inhibitors.[1]

» Antidiabetic Properties: Some derivatives act as agonists for the free fatty acid receptor 1
(FFA1), a target for type 2 diabetes treatment.[7]

e Antimicrobial and Antioxidant Activities: Various substituted phenoxyacetic acids have
demonstrated antibacterial, antifungal, and antioxidant properties.[6]

The structure of Ethyl 2-(2-bromo-6-formylphenoxy)acetate makes it a candidate for
inclusion in screening libraries targeting these and other biological pathways. The bromo- and
formyl-substituents can influence the electronic and steric properties of the molecule,
potentially leading to specific interactions with biological targets.

Hypothetical Signhaling Pathway Involvement

Given the known activities of related compounds, one could hypothesize the potential
involvement of Ethyl 2-(2-bromo-6-formylphenoxy)acetate or its derivatives in signaling
pathways related to inflammation or metabolic regulation. For instance, if a derivative were to
exhibit anti-inflammatory effects, it might interact with the cyclooxygenase (COX) pathway.
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Caption: Hypothetical inhibition of the COX-2 pathway by a phenoxyacetic acid derivative.

Conclusion

Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a readily synthesizable compound with a
chemical structure that suggests potential for further derivatization and exploration in drug
discovery programs. While direct biological data for this specific molecule is limited, the well-
documented activities of the broader class of phenoxyacetic acid derivatives provide a strong
rationale for its inclusion in screening libraries aimed at identifying novel therapeutic agents.
The detailed synthetic protocol provided herein should facilitate its preparation and subsequent
investigation by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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